Cas no 1273598-40-5 (5-Fluoro-7-methyl-3,4-dihydro-2h-1-benzopyran-4-one)

• Product Name: 5-Fluoro-7-methyl-3,4-dihydro-2h-1-benzopyran-4-one
• CAS No: 1273598-40-5
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 4933846
• Update Time: 2025-10-28

5-Fluoro-7-methyl-3,4-dihydro-2h-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-7-methyl-3,4-dihydro-2h-1-benzopyran-4-one

• Inchi： 1S/C10H9FO2/c1-6-4-7(11)10-8(12)2-3-13-9(10)5-6/h4-5H,2-3H2,1H3
• InChI Key： PTLULIYZDZCBOL-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC2=C1C(CCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Additional information on 5-Fluoro-7-methyl-3,4-dihydro-2h-1-benzopyran-4-one

Introduction to 5-Fluoro-7-methyl-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 1273598-40-5)

5-Fluoro-7-methyl-3,4-dihydro-2H-1-benzopyran-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. This compound belongs to the benzopyranone class, which is well-known for its wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a fluoro substituent and a methyl group in the benzopyranone scaffold enhances its chemical diversity and functional potential, making it a valuable scaffold for drug discovery and development.

The CAS number 1273598-40-5 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The molecular structure of 5-fluoro-7-methyl-3,4-dihydro-2H-1-benzopyran-4-one consists of a fused benzene and pyranone ring system, with the fluoro group at the 5-position and the methyl group at the 7-position. This specific arrangement contributes to the compound's unique electronic and steric properties, which are critical for its interaction with biological targets.

Recent research has highlighted the importance of fluoro-substituted benzopyranones in medicinal chemistry. The fluorine atom introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This property has been exploited in the design of novel therapeutic agents that exhibit improved metabolic stability and bioavailability. For instance, studies have shown that fluorine substitution can enhance the binding affinity of benzopyranone derivatives to enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases.

In addition to its structural significance, 5-fluoro-7-methyl-3,4-dihydro-2H-1-benzopyran-4-one has been investigated for its potential role in addressing neurological disorders. The benzopyranone core is structurally similar to several natural products that have demonstrated neuroprotective properties. Preliminary studies suggest that this compound may interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic effects in conditions such as Alzheimer's disease and Parkinson's disease. The fluoro group's influence on the electronic properties of the molecule may further enhance its ability to modulate these interactions.

The synthesis of 5-fluoro-7-methyl-3,4-dihydro-2H-1-benzopyran-4-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as fluorination and methylation. Advances in synthetic methodologies have enabled the efficient preparation of complex benzopyranone derivatives, including those with fluorine substituents. These advancements are crucial for facilitating further exploration of the compound's biological activities.

Biological evaluation of 5-fluoro-7-methyl-3,4-dihydro-2H-1-benzopyran-4-one has revealed promising results in various in vitro assays. The compound has shown inhibitory activity against several enzymes implicated in cancer progression, including tyrosine kinases and cyclin-dependent kinases (CDKs). Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. These findings underscore the potential of this compound as a lead structure for developing novel therapeutic agents.

The pharmacokinetic profile of 5-fluoro-7-methyl-3,4-dihydro-2H-1-benzopyran-4-one is another critical aspect that has been examined in recent studies. The presence of the fluoro group can influence metabolic stability by affecting drug metabolism pathways such as cytochrome P450-mediated oxidation. Understanding these pharmacokinetic parameters is essential for optimizing drug delivery systems and improving therapeutic efficacy. In vivo studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate tissue distribution.

Future research directions for 5-fluoro-7-methyl-3,4-dihydro-2H-1-benzopyran-4-one include exploring its mechanism of action in detail and evaluating its efficacy in animal models of disease. By elucidating how this compound interacts with biological targets at the molecular level, researchers can gain insights into its therapeutic potential and identify opportunities for structure-based drug design. Additionally, investigating derivative compounds with modified substitution patterns may reveal new biological activities or enhance existing ones.

The broader significance of fluoro-substituted benzopyranones extends beyond their individual applications in drug discovery. These compounds serve as valuable tools for understanding structure-function relationships in heterocyclic chemistry. Their unique combination of electronic and steric properties makes them ideal candidates for studying enzyme inhibition mechanisms and developing new chemical probes for biological research.

In conclusion,5-fluoro-7-methyl-(...)one (CAS No. 1273598...) represents a promising scaffold for pharmaceutical development with diverse biological activities. Its structural features, including the fluorine substituent, contribute to its functional potential by modulating electronic properties and metabolic stability. Ongoing research continues to uncover new applications for this compound, highlighting its importance in medicinal chemistry and drug discovery efforts aimed at addressing neurological disorders, cancer, inflammation,and other diseases.